4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile

• Molecular Formula: C7H8BrN3
• Molecular Weight: 214.06 g/mol
• IUPAC Name: 4-bromo-2-propylpyrazole-3-carbonitrile
• InChI: InChI=1S/C7H8BrN3/c1-2-3-11-7(4-9)6(8)5-10-11/h5H,2-3H2,1H3
• InChI Key: YRBVLVOIHPMCJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)Br)C#N

Description

4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile is a substituted pyrazole derivative characterized by a bromine atom at position 4, a propyl group at the N1 position, and a nitrile group at position 5. Pyrazole derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and tunable electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile typically involves the cyclization of appropriate precursors. One common method is the reaction of 4-bromo-1-propyl-1H-pyrazole with cyanogen bromide under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, with the presence of a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is optimized for higher yields and purity, often involving automated systems for precise control of reaction parameters. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions include various substituted pyrazoles, pyrazolines, and other heterocyclic compounds, depending on the specific reaction and conditions.

Scientific Research Applications

4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the nitrile group play crucial roles in its reactivity and binding affinity. The compound may inhibit or activate certain biological pathways, leading to its observed effects.

Comparison with Similar Compounds

Data Table: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	Substituent (N1)	Bromine Position	Molar Mass (g/mol)	Key Properties
4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile	-	C₇H₈BrN₃	Propyl	4	230.07*	Predicted higher lipophilicity
5-Bromo-1-phenyl-1H-pyrazole-4-carbonitrile	76767-44-7	C₁₀H₆BrN₃	Phenyl	5	256.08	95% purity; steric bulk
5-Bromo-1-p-tolyl-1H-pyrazole-4-carbonitrile	1269292-34-3	C₁₁H₈BrN₃	p-Tolyl	5	262.11	Density: 1.48 g/cm³; pKa: -5.88
4-Bromo-1-methyl-1H-pyrazole-5-carboxylic acid	84547-84-2	C₅H₅BrN₂O₂	Methyl	4	205.01	High polarity; water-soluble
5-Amino-3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1390635-70-7	C₅H₅BrN₄	Methyl	3	213.03	Enhanced basicity

*Calculated based on analogous structures.

Structural Effects on Properties

• Reactivity : Bromine at position 4 (vs. 3 or 5) may influence regioselectivity in cross-coupling reactions, as seen in Suzuki-Miyaura or Buchwald-Hartwig reactions .
• Crystallinity : Bulkier substituents (e.g., p-tolyl) often enhance crystallinity, as evidenced by single-crystal X-ray studies of related pyrazoles .

Biological Activity

4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile is a heterocyclic organic compound with notable biological activities, particularly as an enzyme inhibitor. This article explores its biological activity, synthesis, and potential applications based on recent research findings.

Chemical Structure and Properties

4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile features a bromine atom at the 4th position, a propyl group at the 1st position, and a carbonitrile group at the 5th position of the pyrazole ring. Its empirical formula is $C_7H_8BrN_3$. The unique structural attributes of this compound contribute to its chemical reactivity and biological activity, particularly in pharmacological contexts.

Enzyme Inhibition

One of the primary biological activities of 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile is its role as an inhibitor of liver alcohol dehydrogenase . This enzyme is crucial for alcohol metabolism, converting alcohols to aldehydes. The compound binds specifically to the active site of the enzyme, inhibiting its function and potentially leading to altered gene expression related to detoxification processes in hepatocytes. This interaction suggests applications in treating alcohol-related disorders.

Antimicrobial Activity

Recent studies have demonstrated that pyrazole derivatives exhibit significant antimicrobial properties. While specific data on 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile's antimicrobial activity is limited, similar compounds have shown effectiveness against various pathogens. For instance, derivatives in the pyrazole family have been tested against strains like Staphylococcus aureus and Escherichia coli, with some displaying minimum inhibitory concentration (MIC) values as low as 0.22 μg/mL .

Synthesis and Evaluation

The synthesis of 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile typically involves several steps that leverage common reagents such as sodium ethoxide for nucleophilic substitutions. The structural uniqueness of this compound enhances its reactivity and interaction potential with biological targets.

Comparative Analysis with Similar Compounds

A comparative analysis of structurally similar compounds reveals that 4-Bromo-1-propyl-1H-pyrazole-5-carbonitrile possesses distinct properties due to its specific substitution pattern. Below is a summary table comparing it with other pyrazole derivatives:

Compound Name	Structural Features	Biological Activity
4-Bromo-3-nitro-1H-pyrazole-5-carboxylic acid	Nitro group at the 3rd position	Antimicrobial activity against E. coli
4-Bromo-1H-pyrazole	Lacks propyl and carbonitrile groups	Moderate enzyme inhibition
3,5-Dimethylpyrazole	Contains methyl groups	Antifungal properties
4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile	Methyl group instead of propyl	Lower reactivity compared to the target compound
2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile	Acetonitrile substituent	Notable cytotoxicity against cancer cells

This table illustrates how variations in structural features can significantly influence biological activity.